Butyl 2-fluoro-6-hydroxybenzoate
Overview
Description
Butyl 2-fluoro-6-hydroxybenzoate is a chemical compound with the CAS Number: 1056955-09-9 . It has a molecular weight of 212.22 .
Molecular Structure Analysis
The molecular structure of Butyl 2-fluoro-6-hydroxybenzoate is represented by the InChI code:1S/C11H13FO3/c1-2-3-7-15-11(14)10-8(12)5-4-6-9(10)13/h4-6,13H,2-3,7H2,1H3 . This indicates that the molecule consists of 11 carbon atoms, 13 hydrogen atoms, 1 fluorine atom, and 3 oxygen atoms . Physical And Chemical Properties Analysis
Butyl 2-fluoro-6-hydroxybenzoate is a liquid at room temperature .Scientific Research Applications
Pharmaceuticals
Butyl 2-fluoro-6-hydroxybenzoate: is utilized in pharmaceutical research due to its fluorine atom, which can significantly influence the pharmacokinetics and metabolic stability of drugs. The compound’s ability to undergo various chemical reactions makes it a valuable intermediate in synthesizing more complex fluorinated compounds that serve as active pharmaceutical ingredients .
Organic Synthesis
In organic synthesis, this compound is a precursor for synthesizing various benzylic derivatives through reactions like free radical bromination and nucleophilic substitution. Its benzylic position, adjacent to the aromatic ring, is particularly reactive, allowing for the introduction of different functional groups that can lead to a wide range of organic molecules .
Material Science
The presence of fluorine in Butyl 2-fluoro-6-hydroxybenzoate makes it an interesting candidate for material science research. Fluorinated compounds often exhibit unique physical properties, such as increased resistance to solvents and thermal stability, which are valuable in developing advanced materials .
Analytical Chemistry
In analytical chemistry, Butyl 2-fluoro-6-hydroxybenzoate can be used as a standard or reference compound in various chromatographic and spectroscopic methods. Its distinct chemical structure allows for accurate identification and quantification in complex mixtures .
Biochemistry Research
The compound’s reactivity and stability under physiological conditions make it a useful tool in biochemistry research. It can be used to study enzyme mechanisms, especially those involving electrophilic aromatic substitution reactions, which are common in biological systems .
Environmental Science
Butyl 2-fluoro-6-hydroxybenzoate can also play a role in environmental science. Researchers can study its degradation products and their impact on the environment, contributing to the understanding of the environmental fate of fluorinated organic compounds .
Food and Agriculture
While direct applications in food and agriculture are not commonly reported for Butyl 2-fluoro-6-hydroxybenzoate, its derivatives could potentially be used in developing agrochemicals or food processing chemicals due to their stability and reactivity .
Medical Research
In medical research, Butyl 2-fluoro-6-hydroxybenzoate may be involved in the development of diagnostic agents or therapeutic compounds, especially those targeting glycolysis pathways in cancer cells, as fluorinated compounds are known to interfere with glucose transport and metabolism .
properties
IUPAC Name |
butyl 2-fluoro-6-hydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FO3/c1-2-3-7-15-11(14)10-8(12)5-4-6-9(10)13/h4-6,13H,2-3,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNOCDDFZXSUPCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=C(C=CC=C1F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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